2-Iodo-6-methylnicotinonitrile
Overview
Description
Scientific Research Applications
Alzheimer's Disease Research
- Research on Alzheimer's Disease : A study used a derivative of 2-Iodo-6-methylnicotinonitrile, specifically [18F]FDDNP, in positron emission tomography (PET) for the localization and monitoring of neurofibrillary tangles and beta-amyloid plaques in the brains of living patients with Alzheimer's disease. This technique is crucial for the diagnostic assessment and treatment response monitoring in Alzheimer’s patients (Shoghi-Jadid et al., 2002).
Materials Science and Chemistry
- Ultrasensitive Photochromic Iodocuprate(I) Hybrid : Research involving in situ methylnicotinohydrazide dication, a close relative of this compound, has led to the construction of an iodocuprate(I) hybrid. This compound exhibits charge transfer thermochromism and electron transfer photochromism, demonstrating its potential in materials science (Shen et al., 2016).
Environmental Science
- Microbial Degradation of Benzonitrile Herbicides : Although not directly related to this compound, research on the microbial degradation of structurally related benzonitrile herbicides, such as dichlobenil, bromoxynil, and ioxynil, offers insights into the environmental fate of these chemicals. This is crucial for understanding the persistence and breakdown of similar compounds in soil and groundwater (Holtze et al., 2008).
Solar Energy
- Solar Cell Applications : A study on Cs2SnI6, which involves the use of iodine, a key component in this compound, shows its application as a hole transporter in dye-sensitized solar cells. This represents an advance in the development of stable, lead-free, and environmentally friendly solar cells (Lee et al., 2014).
Antibacterial Applications
- Synthesis and Antibacterial Evaluation : Researchers synthesized novel 2-aminonicotinonitrile derivatives with significant biological and antibacterial activities. These compounds, related to this compound, demonstrate the potential in the development of new antibacterial agents (Mahdi et al., 2016).
Safety and Hazards
properties
IUPAC Name |
2-iodo-6-methylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IN2/c1-5-2-3-6(4-9)7(8)10-5/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCZFQALZZMIIAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)C#N)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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